2-Chloro-6-(cyclohexyloxy)phenol

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 2-chloro-6-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15ClO2/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: HGTVWHUNBPGYGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C(=CC=C2)Cl)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-6-(cyclohexyloxy)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of 2-chlorophenol with cyclohexanol in the presence of a base such as potassium carbonate. The reaction typically occurs under reflux conditions in a suitable solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Industrial Production Methods: On an industrial scale, the production of 2-Chloro-6-(cyclohexyloxy)phenol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The final product is usually purified through recrystallization or distillation techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 2-Chloro-6-(cyclohexyloxy)phenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to remove the chlorine atom or to modify the cyclohexyloxy group.

Substitution: It can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) in polar aprotic solvents.

Major Products:

Oxidation: Formation of quinones or other oxidized phenolic compounds.

Reduction: Formation of dechlorinated or modified cyclohexyloxy derivatives.

Substitution: Formation of substituted phenols with different functional groups replacing the chlorine atom.

Scientific Research Applications

Chemistry: 2-Chloro-6-(cyclohexyloxy)phenol is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties. It is used in research to understand the interactions of chlorophenols with biological systems.

Medicine: Research is ongoing to explore the potential therapeutic applications of 2-Chloro-6-(cyclohexyloxy)phenol. Its derivatives are being investigated for their pharmacological properties and potential use in drug development.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals, agrochemicals, and other industrial products. Its unique chemical properties make it valuable in various manufacturing processes.

Mechanism of Action

The mechanism of action of 2-Chloro-6-(cyclohexyloxy)phenol involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors. The presence of the chlorine atom and the cyclohexyloxy group influences its binding affinity and specificity towards these targets. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 2-Chloro-6-cyclohexylphenol
• CAS Number : 57883-04-2
• Molecular Formula : C₁₂H₁₅ClO
• Molar Mass : 210.7 g/mol
• Key Features: A phenolic compound substituted with a chlorine atom at position 2 and a cyclohexyloxy group at position 4. Its IR spectrum () shows characteristic O–H and C–Cl stretching vibrations, with spectral contamination noted in the 1550 cm⁻¹ region due to CCl₄ solvent .

Comparison with Structurally Similar Compounds

2-Chloro-6-(cyclohexyloxy)benzaldehyde

• CAS: Not explicitly provided (see ).
• Formula : C₁₃H₁₅ClO₂ (inferred from name and structure)
• Molar Mass : ~238.71 g/mol
• Key Differences: Replaces the phenolic –OH group with an aldehyde (–CHO). This enhances electrophilicity, making it reactive toward nucleophiles (e.g., Grignard reagents).
• Applications : Likely serves as a precursor for condensation reactions or heterocyclic synthesis.

Comparison Insight: The aldehyde group increases reactivity compared to the phenol derivative, broadening its utility in multi-step syntheses .

2-Chloro-6-(cyclohexyloxy)pyrazine

• CAS : 1016681-36-9
• Formula : C₁₀H₁₃ClN₂O
• Molar Mass : 212.68 g/mol
• Key Differences : A pyrazine ring replaces the benzene core. Nitrogen atoms in the pyrazine ring enable hydrogen bonding and π-stacking interactions.
• Applications : Pyrazines are common in pharmaceuticals (e.g., antiviral or anticancer agents). This compound may act as a building block for drug candidates.

2-Chloro-6-(morpholin-4-ylmethyl)phenol

• CAS : 87059-84-5
• Formula: C₁₁H₁₄ClNO₂
• Molar Mass : 227.69 g/mol
• Key Differences : Cyclohexyloxy group replaced by a morpholinylmethyl (–CH₂-morpholine) substituent. The morpholine ring introduces a tertiary amine, improving water solubility.
• Applications: Potential use in drug design, as morpholine derivatives enhance bioavailability and blood-brain barrier penetration.

Comparison Insight : The morpholine moiety offers pharmacokinetic advantages over the lipophilic cyclohexyloxy group, making this compound more suitable for CNS-targeting drugs .

5-(2-Chloro-6-fluorophenyl)-3-hydroxy-2-(tetrahydroisoquinolinyl)-2-cyclohexen-1-one

• CAS : 338793-14-9
• Formula: C₂₁H₁₉ClFNO₂
• Molar Mass : 371.83 g/mol
• Key Differences: Complex polycyclic structure with a cyclohexenone core, fluorine substituent, and tetrahydroisoquinoline group.
• Applications: Likely investigated for its bioactivity (e.g., enzyme inhibition) due to the fluorine’s electron-withdrawing effects and the isoquinoline’s aromaticity.

Comparison Insight: The fluorine atom enhances metabolic stability, while the cyclohexenone core provides a rigid scaffold for target binding, distinguishing it from simpler phenol derivatives .